Cas no 274-23-7 (1,3-Dioxolopyrimidine (8CI,9CI))

• Product Name: 1,3-Dioxolopyrimidine (8CI,9CI)
• CAS No: 274-23-7
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 249544
• PubChem ID: 53427829
• Update Time: 2025-04-19

1,3-Dioxolopyrimidine (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolopyrimidine (8CI,9CI)
• [1,3]dioxolo[4,5-d]pyrimidine
• 2H-[1,3]Dioxolo[4,5-d]pyrimidine
• SCHEMBL9923671
• DTXSID40699654
• 274-23-7

• Inchi： 1S/C5H4N2O2/c1-4-5(7-2-6-1)9-3-8-4/h1-2H,3H2
• InChI Key： ACNORCPEAPJSND-UHFFFAOYSA-N
• SMILES： O1COC2=C1C=NC=N2

Computed Properties

• Exact Mass: 124.02732
• Monoisotopic Mass: 124.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 44.24